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CAS No.: 65510-45-4

Cat. No.: B1595222

Get Quote

Polychlorinated biphenyls (PCBs) represent a class of 209 distinct chemical congeners, each

with unique structural and physicochemical properties that dictate its environmental behavior

and toxicological profile.[1] This guide focuses on 2,2',3,4,4'-Pentachlorobiphenyl, designated

as PCB-85 under the Ballschmiter and Zell numbering system. It is crucial to distinguish this

congener from other similarly named pentachlorobiphenyls, such as 2,2',3,4,5'-

Pentachlorobiphenyl (PCB-87), as data for one is often mistakenly attributed to the other. As a

Senior Application Scientist, it is my experience that a significant challenge in the study of

individual PCB congeners is the scarcity of experimentally-derived data for less common

variants. This guide will synthesize the available information for PCB-85, provide authoritative

context based on the known properties of PCBs as a class, and detail the established

methodologies for their characterization. Where experimental data for PCB-85 is unavailable,

this will be explicitly stated to maintain scientific integrity.

Molecular and Chemical Identity
A precise understanding of the molecular identity is the foundation for all physicochemical and

toxicological assessments.
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Table 1: Chemical Identity of 2,2',3,4,4'-Pentachlorobiphenyl (PCB-85)

Identifier Value Source(s)

IUPAC Name
1,2,3-trichloro-4-(2,4-

dichlorophenyl)benzene
[2]

Congener Number PCB-85 [1]

CAS Number 65510-45-4 [2]

Molecular Formula C₁₂H₅Cl₅ [2]

Molecular Weight 326.4 g/mol [2]

Canonical SMILES
C1=CC(=C(C(=C1C2=C(C=C(

C=C2)Cl)Cl)Cl)Cl)Cl
[2]

InChI Key
LACXVZHAJMVESG-

UHFFFAOYSA-N
[2]

The structure of PCB-85 features a biphenyl core with five chlorine substituents distributed

across both phenyl rings. The substitution pattern—with two chlorine atoms in ortho positions

(2 and 2')—forces a non-planar configuration, which significantly influences its biological and

chemical properties.[1]

Physicochemical Properties: A Data-Driven
Overview
The environmental fate, transport, and bioavailability of a PCB congener are governed by its

core physicochemical properties. As noted, specific experimental data for PCB-85 is limited.

The following table summarizes available computed data and expected properties based on

established trends for pentachlorobiphenyls.[3][4]

Table 2: Physicochemical Properties of 2,2',3,4,4'-Pentachlorobiphenyl (PCB-85)
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Property Value Method Source(s)

Physical State
Expected to be an oily

liquid or waxy solid
General Observation [5]

Melting Point Data not available Experimental -

Boiling Point Data not available Experimental -

Vapor Pressure
Expected to be low

(<1 Pa at 25°C)
Trend Analysis [3]

Water Solubility
Expected to be very

low (<10 µg/L)
Trend Analysis [1][6]

Octanol-Water

Partition Coefficient

(log Kₒw)

6.6 Computed (XLogP3) [2]

Henry's Law Constant

(H)
Data not available Experimental -

Causality Behind Physicochemical Trends
Low Water Solubility & High Kₒw: The high degree of chlorination and the non-polar nature of

the biphenyl structure render PCB-85 highly hydrophobic (lipophilic).[7] Its calculated log Kₒw

of 6.6 indicates a strong tendency to partition from water into organic phases, such as lipids

in organisms and organic matter in soil and sediment. This property is the primary driver of

its bioaccumulation in food webs.[8]

Low Vapor Pressure: Like other higher-chlorinated biphenyls, PCB-85 is a semi-volatile

organic compound (SVOC). Its low vapor pressure means it will not readily evaporate at

ambient temperatures but can be subject to long-range atmospheric transport, cycling

between air, water, and soil over time.[3]

Synthesis of Individual PCB Congeners for
Research
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The industrial production of PCBs involved the direct chlorination of biphenyl, which resulted in

complex mixtures (Aroclors).[9] For research and toxicological studies, pure, individual

congeners are required. Unambiguous synthesis is typically achieved via organometallic cross-

coupling reactions.

Synthetic Strategy: The Ullmann Condensation
The Ullmann condensation is a classical and effective method for synthesizing symmetrical and

some unsymmetrical PCB congeners, particularly those with steric hindrance from multiple

ortho-chlorine atoms.[10][11]

Starting Materials

Reaction Conditions Products & Purification
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Copper Bronze (Cu)

Coupling Reaction

PCB-85 Congener

High-Boiling Solvent
(e.g., NMP)
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Removal of byproducts

Click to download full resolution via product page

Caption: Generalized workflow for PCB-85 synthesis via Ullmann condensation.

A similar approach, the Gomberg-Bachmann reaction, involves the reaction of a diazonium salt

with an arene and can also be employed for creating unsymmetrical biaryls.[12] These

synthetic routes provide the high-purity standards essential for accurate analytical

quantification and toxicological assessment.
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Analytical Methodologies for Congener-Specific
Quantification
The shift from analyzing PCBs as commercial mixtures (Aroclors) to a congener-specific

approach is driven by the recognition that toxicity varies dramatically between congeners.[13]

EPA Method 8082A provides a robust framework for the quantification of individual PCB

congeners in environmental matrices.[9][14]

Standard Workflow for PCB-85 Analysis
The following diagram and protocol outline a self-validating system for the extraction, cleanup,

and analysis of PCB-85 from a solid matrix like soil or sediment.
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1. Sample Preparation
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Caption: Standard analytical workflow for PCB-85 determination in solid samples.
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Experimental Protocol: PCB-85 Analysis in Soil (Based
on EPA Method 8082A)
This protocol explains the causality behind key steps, ensuring a self-validating and robust

analytical process.

Sample Preparation and Extraction:

Step 1.1: Weigh approximately 10-20 g of homogenized soil into an extraction thimble.

The homogenization is critical to ensure the subsample is representative of the bulk

material.

Step 1.2: Fortify the sample with a surrogate standard solution (e.g., tetrachloro-m-xylene,

decachlorobiphenyl). Causality: Surrogates are compounds chemically similar to the

analyte but not expected in the sample. Their recovery provides a quantitative measure of

the efficiency of the entire extraction and cleanup process for each individual sample,

acting as a crucial quality control check.[9]

Step 1.3: Extract the sample for 6-12 hours using a Soxhlet extractor with a 1:1 mixture of

hexane and acetone. Causality: The hexane/acetone azeotrope is effective at penetrating

the soil matrix and solubilizing non-polar compounds like PCBs. Soxhlet extraction

ensures exhaustive removal of the analyte from the sample matrix.

Extract Cleanup:

Step 2.1: Concentrate the raw extract to approximately 5 mL using a Kuderna-Danish (K-

D) apparatus.

Step 2.2: Perform a cleanup using EPA Method 3665 (Sulfuric Acid/Permanganate). This

involves partitioning the extract against concentrated sulfuric acid to remove oxidizable

organic interferences, followed by a potassium permanganate step to remove remaining

impurities. Causality: Environmental samples contain a complex mixture of organic

compounds (e.g., lipids, humic acids) that can interfere with GC analysis. This aggressive

cleanup is necessary to isolate the chemically stable PCBs, ensuring a clean

chromatogram and accurate quantification.[9]
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Step 2.3 (Alternative): For less contaminated samples, cleanup can be achieved using

solid-phase extraction (SPE) with Florisil. PCBs are eluted with hexane, while more polar

interferences are retained.

Final Concentration and Analysis:

Step 3.1: Exchange the solvent of the cleaned extract to isooctane and concentrate to a

final volume of 1.0 mL. Causality: Isooctane is a suitable solvent for injection into a gas

chromatograph and is compatible with the electron capture detector (ECD).

Step 3.2: Analyze a 1-2 µL aliquot by gas chromatography, typically using a dual-column

setup with an ECD (GC-ECD).[15][16] Causality: Using two columns of different polarity

(e.g., a non-polar DB-5 and a mid-polarity DB-1701) provides confirmation of the analyte's

identity. A peak co-eluting with the PCB-85 standard on one column is unlikely to co-elute

on a second, different column, thus confirming its identity with high confidence. The ECD

is highly sensitive to halogenated compounds like PCBs.

Protocol for Determination of Octanol-Water
Partition Coefficient (Kₒw)
The Kₒw is a critical parameter for environmental modeling. The Generator Column method is a

reliable technique for determining Kₒw for hydrophobic compounds like PCBs, as it avoids

issues with emulsion formation common to the traditional shake-flask method.[17][18][19]

Experimental Protocol: Generator Column Method
(Based on OECD Guideline 123)

Column Preparation:

Step 1.1: Pack a thermostated glass column with a solid support material (e.g., silanized

silica).

Step 1.2: Prepare a solution of PCB-85 in n-octanol (pre-saturated with water).

Step 1.3: Coat the support material with the PCB-85/octanol solution and allow the solvent

to evaporate, leaving a thin, stable film of the octanol phase on the support.
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Equilibration and Elution:

Step 2.1: Pump HPLC-grade water through the generator column at a slow, constant flow

rate (e.g., 0.5-1.0 mL/min). Causality: As water passes over the large surface area of the

coated support, it becomes saturated with PCB-85, achieving a true equilibrium between

the octanol and water phases.

Step 2.2: Ensure the system reaches a steady state by monitoring the concentration of

PCB-85 in the aqueous eluent over time until it becomes constant.

Concentration and Analysis:

Step 3.1: Pass a precisely measured volume of the aqueous eluent through a solid-phase

extraction (SPE) cartridge to trap the dissolved PCB-85.

Step 3.2: Elute the PCB-85 from the SPE cartridge with a small volume of an organic

solvent (e.g., hexane).

Step 3.3: Analyze the resulting solution using GC-ECD, as described in Section 4.2, to

determine the aqueous concentration (Cₗ).

Calculation of Kₒw:

Step 4.1: Accurately determine the concentration of PCB-85 in the initial n-octanol solution

(Cₒ).

Step 4.2: Calculate the Kₒw as the ratio of the concentration in octanol to the

concentration in water: Kₒw = Cₒ / Cₗ.

Conclusion: A Call for Further Empirical Research
2,2',3,4,4'-Pentachlorobiphenyl (PCB-85) is a member of a class of persistent and

bioaccumulative environmental contaminants. While its molecular identity is well-defined and

robust analytical methods exist for its quantification, a significant gap remains in the

experimental determination of its fundamental physicochemical properties. The values for

properties such as water solubility, vapor pressure, and Henry's Law constant are currently

inferred from general trends rather than direct measurement. As risk assessment models
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become increasingly sophisticated, the demand for high-quality, congener-specific

experimental data will only grow. This guide provides the established frameworks for

generating such data, underscoring the necessity for continued research to fully characterize

the environmental behavior of this and other less-studied PCB congeners.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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